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Compound Name: Angustin A

Cat. No.: B563220 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: Rapamycin (also known as Sirolimus) is a macrolide compound that is a potent

and specific inhibitor of the mammalian target of rapamycin (mTOR), a key serine/threonine

kinase involved in cell growth, proliferation, and survival.[1][2][3] It functions by forming a

complex with the immunophilin FKBP12, which then binds to and inhibits the mTOR Complex 1

(mTORC1).[1][3] Due to its critical role in cell signaling, rapamycin is widely used in research

as an immunosuppressant, an inhibitor of cell proliferation, and an inducer of autophagy.[1][2]

Proper dissolution and storage are critical for maintaining its potency and ensuring

experimental reproducibility. This document provides detailed protocols and data for the

effective handling of rapamycin.

Data Presentation: Solubility and Storage
Rapamycin Solubility Data
Rapamycin is a crystalline solid that is practically insoluble in water but soluble in various

organic solvents.[4] Fresh, high-purity solvents are recommended for optimal solubility. For

instance, moisture-absorbing DMSO can reduce solubility.[5]
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Solvent
Maximum Concentration
(mg/mL)

Maximum Concentration
(mM)

DMSO 10 - 200 ~10.9 - 218.8

Ethanol 0.25 - 90 ~0.27 - 98.4

Methanol 25 ~27.4

Dimethylformamide (DMF) 10 ~10.9

Water Insoluble (~2.6 µg/mL) ~5-20 µM

Data compiled from multiple sources.[1][2][5][6][7][8][9] Note that solubility can vary between

suppliers and batches.

Storage and Stability of Rapamycin Solutions
Proper storage is crucial to prevent degradation and maintain the biological activity of

rapamycin.
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Form
Storage
Temperature (°C)

Duration Notes

Crystalline Solid -20 ≥ 4 years Store desiccated.[1][6]

Stock in DMSO or

Ethanol
-20 Up to 2-3 months

Aliquot to avoid

multiple freeze-thaw

cycles.[3][8] Some

sources suggest

stability for up to 1

year.[10]

Stock in Ethanol -70 Long-term

A 2 mM solution in

ethanol has been

stored at -70°C.[7]

Aqueous Solutions 4
Not Recommended (≤

1 day)

Due to poor stability

and solubility in

aqueous

environments.[4][6]

[11]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Rapamycin Stock
Solution in DMSO
This protocol describes the preparation of a highly concentrated stock solution for long-term

storage and subsequent dilution.

Materials:

Rapamycin powder (MW: ~914.17 g/mol )

Anhydrous, sterile DMSO

Sterile microcentrifuge tubes

Vortex mixer
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Procedure:

Weighing: Accurately weigh a desired amount of rapamycin powder in a sterile

microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock, weigh out 9.14 mg of

rapamycin.

Dissolution: Add the appropriate volume of DMSO to the tube. For a 10 mM stock from 9.14

mg of rapamycin, add 1 mL of DMSO.

Mixing: Vortex the solution intermittently for several minutes until the rapamycin is completely

dissolved. The solution should be clear. Covering the tube with foil and shaking for an

extended period (e.g., >3 hours) can ensure complete dissolution.[12]

Aliquoting: Dispense the stock solution into smaller, single-use aliquots (e.g., 20-50 µL) in

sterile microcentrifuge tubes. This is critical to avoid repeated freeze-thaw cycles which can

degrade the compound.[3]

Storage: Store the aliquots at -20°C for up to 3 months or at -80°C for longer-term storage.[3]

[13]

Protocol 2: Preparation of Working Solutions for Cell
Culture
This protocol details the dilution of the DMSO stock solution into cell culture medium for

treating cells. A common working concentration for rapamycin in cell culture is in the range of

10-200 nM.[3][14][15]

Materials:

10 mM Rapamycin stock solution in DMSO

Pre-warmed (37°C) sterile cell culture medium (e.g., DMEM)

Sterile tubes

Procedure:
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Thaw Stock: Thaw one aliquot of the 10 mM rapamycin stock solution at room temperature.

Intermediate Dilution (Optional but Recommended): To avoid precipitation, it is

recommended to first make an intermediate dilution. For example, add 1 µL of the 10 mM

stock to 999 µL of pre-warmed culture medium to create a 10 µM solution. Mix thoroughly by

gentle vortexing or pipetting.

Final Dilution: Add the desired volume of the intermediate (or stock) solution to the final

volume of cell culture medium.

Important Tip: To minimize precipitation, add the culture medium to the small volume of

rapamycin solution, rather than adding the rapamycin solution to the large volume of

medium.[12]

Example for 100 nM final concentration: Add 10 µL of the 10 µM intermediate solution to

990 µL of cell culture medium.

Application: Mix the final solution gently and immediately add it to your cell culture plates.

The final concentration of DMSO should be kept low (typically <0.1%) to avoid solvent-

induced cytotoxicity.

Visualizations
Rapamycin Experimental Workflow
The following diagram illustrates the workflow for preparing rapamycin stock and working

solutions.
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Workflow for Rapamycin Solution Preparation
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Caption: Workflow for preparing Rapamycin stock and working solutions.
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Rapamycin and the mTOR Signaling Pathway
Rapamycin inhibits mTORC1 by first binding to the intracellular protein FKBP12. This complex

then interacts with the FRB domain of mTOR, leading to the allosteric inhibition of mTORC1

kinase activity.[1] This action prevents the phosphorylation of downstream targets like S6

Kinase (S6K) and 4E-BP1, thereby inhibiting protein synthesis and cell growth.[16][17]
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Simplified mTORC1 Signaling Pathway
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Caption: Rapamycin inhibits mTORC1 signaling via FKBP12.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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